3,4-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C23H31N3O4S/c1-25-13-10-18-14-17(6-8-20(18)25)21(26-11-4-5-12-26)16-24-31(27,28)19-7-9-22(29-2)23(15-19)30-3/h6-9,14-15,21,24H,4-5,10-13,16H2,1-3H3
• InChI Key: ZODNWOTVIHZNBW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC(=C(C=C3)OC)OC)N4CCCC4
• Molecular Formula: C23H31N3O4S
• Molecular Weight: 445.6 g/mol

Description

3,4-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H31N3O4S and its molecular weight is 445.58. The purity is usually 95%.
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Scientific Research Applications

Applications in Molecular Structure and Coordination Chemistry

• Structural Analysis and Supramolecular Architecture : Research on N-[2-(pyridin-2-yl)ethyl] derivatives of methanesulfonamide, benzenesulfonamide, and toluenesulfonamide has contributed to understanding their molecular and supramolecular structures. These studies have revealed the influence of different substituents on torsion angles, hydrogen bonding patterns, and intermolecular interactions, including π-π stacking. Such insights are crucial for the design of ligands in metal coordination chemistry (Danielle L Jacobs et al., 2013).

Role in Enzyme Inhibition

• Inhibition of Carbonic Anhydrases : Benzenesulfonamides bearing pyrrolidinone moieties have been studied for their role as inhibitors of carbonic anhydrase (CA) isoforms. These compounds exhibit varying degrees of binding affinity and selectivity towards different CA isoforms, which is valuable for developing selective inhibitors for therapeutic applications (Irena Vaškevičienė et al., 2019).

Contributions to Organic Synthesis and Chemical Analysis

• Derivatization and Detection of Aliphatic Amines : Studies involving derivatization with benzenesulfonyl chloride have improved methods for detecting aliphatic amines in environmental samples. This research is significant for environmental monitoring and the assessment of water quality (F. Sacher et al., 1997).

Antioxidant and Enzyme Inhibitory Activities

• Exploration of Antioxidant and Enzymatic Inhibition : Novel benzenesulfonamides incorporating 1,3,5-triazine moieties have been investigated for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These studies contribute to the development of therapeutic agents for diseases associated with oxidative stress and enzyme dysregulation (Nabih Lolak et al., 2020).